Cas no 2171871-32-0 (1-ethyl-1H-pyrazolo4,3-bpyridine)

• Product Name: 1-ethyl-1H-pyrazolo4,3-bpyridine
• CAS No: 2171871-32-0
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 6323799
• PubChem ID: 91436493
• Update Time: 2025-10-30

1-ethyl-1H-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-pyrazolo4,3-bpyridine
• 1-ethyl-1H-pyrazolo[4,3-b]pyridine
• SCHEMBL19258535
• EN300-1269979
• 2171871-32-0

• Inchi： 1S/C8H9N3/c1-2-11-8-4-3-5-9-7(8)6-10-11/h3-6H,2H2,1H3
• InChI Key： RQIUDXSPCGACCS-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC=NC=2C=N1

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-ethyl-1H-pyrazolo4,3-bpyridine

Comprehensive Overview of 1-ethyl-1H-pyrazolo[4,3-b]pyridine (CAS No. 2171871-32-0): Properties, Applications, and Industry Insights

1-ethyl-1H-pyrazolo[4,3-b]pyridine (CAS No. 2171871-32-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The pyrazolo[4,3-b]pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and versatility in drug design. This article delves into the compound's molecular characteristics, synthesis pathways, and emerging applications, while addressing trending queries such as "1-ethyl-1H-pyrazolo[4,3-b]pyridine solubility" and "CAS 2171871-32-0 suppliers."

The compound's ethyl-substituted pyrazolo[4,3-b]pyridine structure contributes to its lipophilicity, making it a candidate for CNS-targeting therapeutics. Researchers have explored its potential in modulating kinase inhibitors, a hot topic in oncology drug discovery. Recent studies highlight its role in addressing "drug-resistant cancers," aligning with the growing demand for novel small-molecule therapies. Its CAS registry number (2171871-32-0) ensures precise identification in global chemical databases, crucial for regulatory compliance and patent filings.

From a synthetic perspective, 1-ethyl-1H-pyrazolo[4,3-b]pyridine is typically prepared via cyclization reactions using hydrazine derivatives and ethyl-substituted precursors. Optimized protocols emphasize atom economy—a key focus in green chemistry discussions. Analytical techniques like HPLC purity analysis and LC-MS characterization are critical for quality control, addressing industry concerns about "high-purity pyrazolo[4,3-b]pyridine derivatives."

The compound's stability under physiological conditions has spurred investigations into its "metabolic pathways"—a frequently searched topic in pharmacokinetics forums. Unlike traditional pyridine analogs, its 1-ethyl group enhances metabolic resistance, prolonging half-life in vivo. This property aligns with the pharmaceutical industry's push for "long-acting formulations," particularly in chronic disease management.

In material science, 2171871-32-0 derivatives show promise as organic semiconductors, resonating with the surge in "flexible electronics research." Its π-conjugated system enables charge transport, while the ethyl moiety improves solubility in organic solvents—a sought-after trait for solution-processed devices. Suppliers often highlight these features in technical datasheets to cater to the OLED and photovoltaic sectors.

Regulatory landscapes for 1-ethyl-1H-pyrazolo[4,3-b]pyridine remain favorable, with no current restrictions under major chemical inventories. However, manufacturers must address "REACH compliance" and "GMP synthesis standards"—top-ranked keywords in regulatory searches. The compound's low ecotoxicity profile, verified through OECD guidelines, supports its adoption in sustainable agrochemical formulations.

Future directions include exploring structure-activity relationships (SAR) of 2171871-32-0 derivatives, a trending subject in computational chemistry circles. Machine learning models predicting "pyrazolo[4,3-b]pyridine bioactivity" are gaining traction, reflecting the intersection of AI-driven drug discovery and heterocyclic chemistry. As patent landscapes evolve, this compound continues to inspire innovation across therapeutic and technological domains.